alpha-Methyl-alpha-(4'-hydroxy-2'-methylphenyl)ethanol

• Molecular Formula: C10H14O2
• Molecular Weight: 166.22 g/mol
• IUPAC Name: 4-(2-hydroxypropan-2-yl)-3-methylphenol
• InChI: InChI=1S/C10H14O2/c1-7-6-8(11)4-5-9(7)10(2,3)12/h4-6,11-12H,1-3H3
• InChI Key: RPIZVLPSMHDYAY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)O)C(C)(C)O

Description

Alpha-Methyl-alpha-(4'-hydroxy-2'-methylphenyl)ethanol is a useful research compound. Its molecular formula is C10H14O2 and its molecular weight is 166.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methylmagnesium bromide (30 ml, 90 mmol, 3M solution) dissolved in tetrahydrofuran (15 ml), a solution of compound (16) (4.5 g, 30 mmol) dissolved in tetrahydrofuran (10 ml) was slowly added dropwise at −78° C. When the dropping was completed, was slowly heated to −40° C., and stirred for 5 hours. After heating to 0° C., the solution was stirred for one hour, and then, ammonium chloride (50 ml) was slowly added dropwise thereto. The reaction solution was extracted with organic solvent, washed, dried and purified by using column chromatography (eluent: hexane/ethyl acetate=10/1) to obtain 4.0 g (80%) of pure compound (17).